[3-allyl-1-(3-isoxazolylcarbonyl)-3-piperidinyl]methanol

• IUPAC Name: [3-(hydroxymethyl)-3-prop-2-enylpiperidin-1-yl]-(1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C13H18N2O3/c1-2-5-13(10-16)6-3-7-15(9-13)12(17)11-4-8-18-14-11/h2,4,8,16H,1,3,5-7,9-10H2
• InChI Key: BHFVURRXVUCWHP-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCN(C1)C(=O)C2=NOC=C2)CO
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

"[3-allyl-1-(3-isoxazolylcarbonyl)-3-piperidinyl]methanol" is a compound with a complex structure involving isoxazole, piperidine, and methanol components. It is synthesized and characterized for its unique structural and chemical properties.

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions using specific sulfonyl chloride in a suitable solvent like methylene dichloromethane and a base like triethylamine. For example, [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol is synthesized using a similar method (Girish et al., 2008).

Molecular Structure Analysis

X-ray crystallography is typically used to confirm the molecular structure of such compounds. The piperidine ring often shows a chair conformation, and the geometry around certain atoms (like sulfur in sulfonyl groups) can be distorted tetrahedral. For instance, the crystal and molecular structure studies of similar compounds reveal detailed geometric parameters (Naveen et al., 2015).

Chemical Reactions and Properties

The compound's reactivity could involve allylation reactions, as seen in related chemical structures. Allylation often occurs in the presence of catalysts or specific reaction conditions (Bechem et al., 2010).